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Compound of Interest

Compound Name: Monochrome Yellow 1 sodium salt

Cat. No.: B608978 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling and disposal of chemical waste is paramount. This guide provides detailed,

step-by-step procedures for the proper disposal of Monochrome Yellow 1 sodium salt, also

commonly known as Alizarin Yellow R sodium salt. Adherence to these guidelines is essential

for ensuring laboratory safety and environmental protection.

Note on Chemical Identification: "Monochrome Yellow 1 sodium salt" is not a standard

chemical identifier. This guide pertains to Alizarin Yellow R sodium salt, with CAS Number

1718-34-9, which is also known as 5-(p-Nitrophenylazo)salicylic acid sodium salt or Mordant

Yellow 3R. It is crucial to verify the chemical identity using the CAS number on your container's

label and the corresponding Safety Data Sheet (SDS) before proceeding.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all relevant personnel are familiar with

the hazards associated with Alizarin Yellow R sodium salt. This substance may cause eye, skin,

and respiratory tract irritation and is harmful if swallowed.[1]

Personal Protective Equipment (PPE): Always wear the following PPE when handling Alizarin

Yellow R sodium salt:

Appropriate protective eyeglasses or chemical safety goggles.[1]

Chemically resistant gloves (e.g., Nitrile).[2]
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A lab coat or other protective clothing to prevent skin exposure.[1]

Use a NIOSH/MSHA-approved respirator if there is a risk of dust inhalation.[1]

Facilities handling this chemical should be equipped with an eyewash station and a safety

shower.[1]

Quantitative Data Summary
The following table summarizes key hazard and safety information for Alizarin Yellow R sodium

salt, which informs the disposal procedures.

Parameter Value Source Citation

CAS Number 1718-34-9 [1]

Appearance
Brown-yellow, red-brown, or

brown solid
[1]

Primary Hazards

May cause eye, skin,

respiratory, and digestive tract

irritation. Harmful if swallowed.

[1]

Incompatible Materials Strong oxidizing agents [1][3]

Hazardous Decomposition

Products

Nitrogen oxides (NOx), carbon

monoxide (CO), carbon dioxide

(CO2), irritating and toxic

fumes and gases.

[1][3]

Step-by-Step Disposal Protocol
The proper disposal of Alizarin Yellow R sodium salt is a multi-step process that involves waste

characterization, collection, and transfer to a certified disposal facility.

Step 1: Waste Characterization

Hazardous Waste Determination: As the generator of the waste, you are responsible for

determining if it is a hazardous waste.[1] This determination must be made in accordance
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with the U.S. Environmental Protection Agency (EPA) guidelines under 40 CFR Part 261.3,

as well as any applicable state and local regulations.[1]

Regulatory Consultation: Consult your institution's Environmental Health and Safety (EHS)

office for guidance on hazardous waste classification and disposal procedures.

Step 2: Waste Collection and Storage

Container: Collect waste Alizarin Yellow R sodium salt in a suitable, sealable, and compatible

container.[1] Plastic containers are often preferred for chemical waste storage.[4]

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name: "Alizarin Yellow R sodium salt". The date of accumulation should also be included.

Storage: Store the waste container in a designated Satellite Accumulation Area.[4] Keep the

container tightly closed and store it in a cool, dry, well-ventilated place away from

incompatible materials such as strong oxidizing agents.[1][3]

Step 3: Accidental Spill Cleanup

In the event of a spill, follow these procedures:

Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure

adequate ventilation.[1][5]

Wear PPE: Before cleaning the spill, don the appropriate PPE as described above.[1]

Containment and Cleanup:

Avoid generating dust during cleanup.[1][5]

Carefully sweep or vacuum the spilled solid material.[1][5]

Place the collected material into a labeled hazardous waste container.[1][5]

Decontamination: Clean the spill area thoroughly.

Step 4: Final Disposal
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Professional Disposal: Arrange for the pickup and disposal of the waste through your

institution's EHS office or a licensed hazardous waste disposal contractor.[5] Do not attempt

to dispose of this chemical in the regular trash or down the drain.[3]

Waste Minimization: Whenever possible, practice waste minimization by ordering only the

amount of chemical needed and using the entire product to avoid generating waste.[4][6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Alizarin

Yellow R sodium salt.

Caption: Disposal workflow for Alizarin Yellow R sodium salt.

Experimental Protocols
The information presented in this guide is based on standard safety data sheets and does not

cite specific experimental protocols. The hazard classifications and disposal recommendations

are derived from standardized toxicological and environmental fate studies. For details on the

methodologies of such studies, it is recommended to consult relevant regulatory guidelines

from agencies such as the EPA or the Occupational Safety and Health Administration (OSHA).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Monochrome Yellow 1 Sodium Salt:
A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608978#monochrome-yellow-1-sodium-salt-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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